Cas no 655-00-5 (5-Iodo-2-(trifluoromethyl)benzoic acid)

5-Iodo-2-(trifluoromethyl)benzoic acid is a halogenated benzoic acid derivative featuring both an iodine substituent and a trifluoromethyl group on the aromatic ring. This compound is valuable in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in cross-coupling reactions and as a building block for more complex molecules. The presence of the electron-withdrawing trifluoromethyl group enhances its utility in nucleophilic substitution reactions, while the iodine moiety facilitates further functionalization via metal-catalyzed transformations. Its well-defined structure and stability make it a reliable intermediate for developing agrochemicals, pharmaceuticals, and specialty materials. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic applications.
5-Iodo-2-(trifluoromethyl)benzoic acid structure
655-00-5 structure
Product Name:5-Iodo-2-(trifluoromethyl)benzoic acid
CAS No:655-00-5
MF:C8H4F3IO2
MW:316.015845298767
CID:1093627
PubChem ID:72942731
Update Time:2025-06-08

5-Iodo-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-2-(trifluoromethyl)benzoic acid
    • MFCD18398158
    • YCXYILXKMVBHHE-UHFFFAOYSA-N
    • DB-229392
    • 655-00-5
    • CL9605
    • A929632
    • AKOS022188297
    • CS-0096649
    • 5-Iodo-2-(trifluoromethyl)benzoicacid
    • AS-46420
    • Inchi： 1S/C8H4F3IO2/c9-8(10,11)6-2-1-4(12)3-5(6)7(13)14/h1-3H,(H,13,14)
    • InChI Key： YCXYILXKMVBHHE-UHFFFAOYSA-N
    • SMILES： IC1C=CC(C(F)(F)F)=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 315.92081g/mol
  • Monoisotopic Mass: 315.92081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

5-Iodo-2-(trifluoromethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 655-00-5 95%
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Alichem
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Chemenu
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Chemenu
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Aaron
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Aaron
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A2B Chem LLC
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